
Technical Support Center: AC 187

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AC 187

Cat. No.: B7909913 Get Quote

Welcome to the technical support center for AC 187, a potent and selective amylin receptor

antagonist. This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on the proper handling, storage, and use of AC 187 to

prevent its degradation and ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: What is AC 187 and what are its key properties?

AC 187 is a peptide-based, orally active antagonist of the amylin receptor, with a high affinity

and selectivity (IC50 = 0.48 nM).[1][2] It is a valuable tool for studying the roles of amylin in

various physiological processes, including glucagon secretion, gastric emptying, and

neuroprotection.[1]

Key Properties of AC 187:
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Property Value

CAS Number 151804-77-2[1]

Molecular Formula C127H205N37O40

Molecular Weight 2890.25 g/mol

Sequence
VLGKLSQELHKLQTYPRTNTGSNTY (N-

terminal Acetyl, C-terminal amide)

Appearance White lyophilized solid[3]

Solubility Soluble in water to 1 mg/ml[3]

Purity Typically ≥95% (HPLC)

Q2: How should I store AC 187 to prevent degradation?

Proper storage is critical to maintaining the stability and activity of AC 187.

Condition Recommendation Rationale

Long-term Storage
Store as a lyophilized powder

at -20°C.[3]

Minimizes chemical

degradation and microbial

growth.

Short-term Storage (Solutions)

Store aqueous solutions at 2-

8°C for up to one week. For

longer storage, aliquot and

freeze at -20°C or -80°C.

Reduces the rate of

degradation in solution. Avoids

repeated freeze-thaw cycles.

Desiccation
Keep the lyophilized powder in

a desiccated environment.

Peptides are hygroscopic;

moisture can accelerate

degradation.

Q3: What are the common causes of AC 187 degradation?

As a peptide, AC 187 is susceptible to several degradation pathways:
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Proteolysis: Degradation by proteases present in experimental systems (e.g., cell culture

media containing serum, tissue homogenates).

Oxidation: The methionine and tryptophan residues, if present in the full sequence (not

explicitly stated in the provided snippet), are susceptible to oxidation.

Deamidation: Asparagine and glutamine residues can undergo deamidation, leading to a

modified peptide with altered properties.

Hydrolysis: Cleavage of peptide bonds, especially at acidic or basic pH.

Freeze-Thaw Cycles: Repeated freezing and thawing of solutions can cause aggregation

and degradation.

Q4: My experimental results with AC 187 are inconsistent. What could be the issue?

Inconsistent results are often linked to compound instability or improper handling. Consider the

following:

Compound Integrity: Has the compound been stored correctly? Has it been subjected to

multiple freeze-thaw cycles?

Solution Preparation: Was the peptide fully dissolved? Was the correct solvent used?

Experimental Conditions: Is there a possibility of protease contamination in your assay? Is

the pH of your buffers compatible with peptide stability?

Presence of TFA: Trifluoroacetic acid (TFA) is often present as a counterion from HPLC

purification and can affect the net weight and solubility of the peptide.[4] This can impact the

accuracy of concentration calculations.

Troubleshooting Guides
Issue 1: Reduced or No Activity of AC 187 in an Assay

This is a common issue that can often be traced back to the degradation of the peptide.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for loss of AC 187 activity.

Issue 2: Poor Solubility of AC 187
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While AC 187 is reported to be soluble in water, you may encounter issues.

Troubleshooting Steps:

Step Action Rationale

1. Re-check Solvent

Confirm that you are using a

high-purity water (e.g., Milli-Q)

or a recommended buffer.

Impurities in the solvent can

affect solubility.

2. Gentle Agitation
Vortex or sonicate the solution

briefly.

Mechanical agitation can help

dissolve the peptide.

3. pH Adjustment

If solubility is still an issue,

consider adjusting the pH of

the solvent slightly.

The charge of the peptide can

change with pH, affecting

solubility.

4. TFA Content

Be aware that the presence of

TFA can affect the overall

charge and solubility

characteristics of the peptide.

[4]

This is an inherent property

from purification.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution of AC 187

Equilibration: Allow the vial of lyophilized AC 187 to equilibrate to room temperature before

opening to prevent condensation.

Solvent Addition: Add the required volume of sterile, high-purity water to the vial to achieve

the desired stock concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex the vial until the peptide is completely dissolved. Avoid vigorous

shaking, which can cause aggregation.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in low-protein-binding

tubes.
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Storage: Store the aliquots at -20°C or -80°C.

Amylin Receptor Signaling Pathway and AC 187 Inhibition:
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Caption: Simplified amylin receptor signaling and AC 187 antagonism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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